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Compound of Interest

Compound Name: Avibactam Tomilopil

Cat. No.: B8217973

Technical Support Center: Avibactam and
Tomilopil Solubility

Welcome to the technical support center for avibactam and tomilopil. This resource is designed
for researchers, scientists, and drug development professionals to provide guidance on
overcoming solubility challenges during in vitro experiments.

Troubleshooting Guides

This section provides answers to specific issues you may encounter when preparing solutions
of avibactam and tomilopil in various laboratory media.

Problem: Avibactam sodium salt is not dissolving in my aqueous media.
Answer:

Avibactam sodium salt is generally considered water-soluble.[1][2] However, issues can arise
depending on the concentration and the specific composition of your media.

e Recommended Action:

o Check Concentration: Ensure you are not exceeding the known solubility limits. While
highly soluble in water, high concentrations in complex media with varying pH and salt
content can lead to precipitation.
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o pH Adjustment: The solubility of avibactam can be influenced by pH. While specific data
on its pH-dependent solubility profile is limited, ensuring the pH of your media is within a
neutral range (pH 7.2-7.4) is a good starting point.

o Gentle Warming and Agitation: Try warming the solution to 37°C and using gentle
agitation, such as a magnetic stirrer or vortex mixer at a low setting.

o Prepare a Concentrated Stock in Water: Dissolve the avibactam sodium salt in sterile,
purified water at a high concentration first. Then, perform a serial dilution into your final
experimental media. This often helps to avoid precipitation issues that can occur when
dissolving the powder directly into a complex solution.

Problem: | am observing precipitation when | add my avibactam solution to cell culture media
containing serum.

Answer:

Precipitation upon addition to serum-containing media can be due to interactions with proteins
or other components in the serum.

o Recommended Action:

o Reduce Serum Concentration: If your experimental design allows, try reducing the serum
percentage in your media.

o Add Avibactam Post-Serum Incubation: Add the avibactam solution to the media after it
has been warmed to 37°C and after the addition of serum. Pipette the avibactam solution
slowly while gently swirling the media.

o Filter Sterilization: If you suspect the precipitate is due to contamination or aggregation,
you can try filter-sterilizing the final solution using a 0.22 um filter. However, be aware that
this could potentially remove some of the active compounds if the precipitation is
significant.

Problem: Tomilopil is insoluble in my aqueous buffer.

Answer:
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Tomilopil is a prodrug of avibactam and is known to have poor water solubility.[3] It is typically
formulated with organic solvents for in vivo studies, and similar principles can be applied for
preparing stock solutions for in vitro experiments.

e Recommended Action:

o Prepare a Concentrated Stock in an Organic Solvent: Tomilopil is soluble in DMSO.[3]
Prepare a high-concentration stock solution in 100% DMSO.

o Stepwise Dilution: For your working solution, perform a stepwise dilution. First, dilute the
DMSO stock into a small volume of a suitable co-solvent mixture before the final dilution
into your aqueous media. A common strategy for poorly soluble compounds is to use a
vehicle containing DMSO, PEG300, and Tween 80.[3]

o Final DMSO Concentration: Be mindful of the final concentration of DMSO in your
experimental media, as it can be toxic to cells at higher concentrations. It is generally
recommended to keep the final DMSO concentration below 0.5%.

Problem: My avibactam/tomilopil solution appears cloudy or has formed a precipitate after
freeze-thawing.

Answer:
Repeated freeze-thaw cycles can affect the stability and solubility of some compounds.
e Recommended Action:

o Aliquot Stock Solutions: After preparing your initial high-concentration stock solution,
aliquot it into single-use volumes and store at -20°C or -80°C. This will prevent the need
for repeated freeze-thawing of the entire stock.

o Proper Thawing: When thawing an aliquot, do so slowly at room temperature or in a 37°C
water bath. Once thawed, vortex gently to ensure the solution is homogeneous before
use.

o Visual Inspection: Always visually inspect the solution for any signs of precipitation after
thawing. If precipitation is observed, try gently warming and vortexing the solution. If the
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precipitate does not redissolve, it is best to prepare a fresh solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing stock solutions of avibactam and
tomilopil?

Al:

e Avibactam Sodium Salt: This form is water-soluble and can be dissolved in sterile, purified
water or PBS (pH 7.2).[4] It is also soluble in DMSO.

e Avibactam Free Acid: The free acid form has lower aqueous solubility. It is recommended to
prepare stock solutions in DMSO.

» Tomilopil: Due to its poor aqueous solubility, it is recommended to prepare stock solutions in
100% DMSO.[3]

Q2: What is the stability of avibactam in solution?

A2: Avibactam in aqueous solution is stable for a limited time. For instance, in combination with
ceftazidime, the reconstituted solution is stable for 12 hours at room temperature or 24 hours
when refrigerated (2-8°C). It is recommended to prepare fresh solutions for your experiments
and not to store aqueous solutions for more than one day.[4] The stability can be affected by
temperature and storage conditions.

Q3: How should | prepare avibactam for minimum inhibitory concentration (MIC) testing in
Mueller-Hinton Broth?

A3: For MIC testing, it is crucial to have a sterile and homogenous solution.
o Prepare a concentrated stock solution of avibactam sodium salt in sterile water.
« Filter-sterilize the stock solution using a 0.22 pum syringe filter.

o Perform serial dilutions of the sterile stock directly into sterile Mueller-Hinton Broth to achieve
the desired final concentrations for your assay.
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Q4: Can | autoclave media containing avibactam or tomilopil?

A4: No, you should not autoclave media containing these compounds. The high temperatures

and pressures of autoclaving can lead to their degradation. Add the filter-sterilized compound

to the media after it has been autoclaved and cooled to room temperature.

Quantitative Solubility Data

The following table summarizes the available solubility data for avibactam and tomilopil in

various solvents.

Compound Solvent Solubility Reference(s)
Avibactam Sodium
Water >140 mg/mL [5]
Salt
Avibactam Sodium
PBS (pH 7.2) ~10 mg/mL [4]
Salt
Avibactam Sodium
DMSO >30 mg/mL [5]
Salt
_ _ 125 mg/mL (requires
Avibactam Free Acid DMSO o [5]
sonication)
o 100 mg/mL (requires
Tomilopil DMSO o [3]
sonication)
10% DMSO + 40%
Tomilopil PEG300 + 5% Tween > 2.5 mg/mL [3]
80 + 45% Saline
10% DMSO + 90%
Tomilopil (20% SBE-B-CD in > 2.5 mg/mL [3]

Saline)

Experimental Protocols

Protocol 1: Preparation of Avibactam Sodium Salt Solution for Cell-Based Assays
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o Materials:

o Avibactam sodium salt powder

[¢]

Sterile, nuclease-free water

[¢]

Sterile cell culture medium (e.g., DMEM)

[e]

Sterile conical tubes and serological pipettes

o

0.22 um syringe filter
e Procedure:

1. Calculate the required amount of avibactam sodium salt to prepare a 10 mg/mL stock
solution in sterile water.

2. In a sterile conical tube, add the calculated amount of avibactam sodium salt powder.
3. Add the corresponding volume of sterile water to the tube.

4. Vortex gently until the powder is completely dissolved.

5. Filter-sterilize the stock solution using a 0.22 um syringe filter into a new sterile tube.
6. Aliquot the stock solution into single-use volumes and store at -20°C.

7. For the working solution, thaw an aliquot and dilute it to the final desired concentration in
your pre-warmed cell culture medium. Add the avibactam solution to the media slowly
while gently swirling.

Protocol 2: Preparation of Tomilopil Solution for In Vitro Assays
e Materials:
o Tomilopil powder

o 100% DMSO
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o Sterile experimental buffer or media

o Sterile microcentrifuge tubes

e Procedure:

1. Prepare a 100 mg/mL stock solution of tomilopil in 100% DMSO. This may require gentle
warming and sonication to fully dissolve.

2. Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

3. For the working solution, perform a serial dilution from the DMSO stock into your
experimental buffer or media. Ensure the final concentration of DMSO is compatible with
your assay (typically <0.5%).

4. It is recommended to prepare the final working solution fresh for each experiment.

Visualizations
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Start: Solubility Issue Encountered

Identify the compound:
Avibactam or Tomilopil?

Avibactam Tomilopil

Is the solvent agueous?

Yes No Prepare a stock solution in 100% DMSO.

Prepare a concentrated stock

. ; . Use DMSO for stock solution.
in sterile water first.

'

> Perform serial dilution into 4
final experimental media.

A

Precipitation observed after dilution?

Troubleshoot Precipitation:
- Check final concentration
Proceed with experiment. - Adjust pH of media
- Gentle warming (37°C)
- Reduce serum concentration

End: Solution Prepared

Click to download full resolution via product page

Caption: Troubleshooting workflow for avibactam and tomilopil solubility issues.
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Solution Preparation In Vitro Assay
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Caption: General experimental workflow for using avibactam or tomilopil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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